3-[4-Chloro-3-(trifluoromethyl)phenyl]prop-2-enenitrile

• CAS RN: 132604-91-2
• Molecular Formula: C10H5ClF3N
• Molecular Weight: 231.60 g/mol
• IUPAC Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C10H5ClF3N/c11-9-4-3-7(2-1-5-15)6-8(9)10(12,13)14/h1-4,6H
• InChI Key: OYODBPRQBAYYIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC#N)C(F)(F)F)Cl

Description

3-[4-Chloro-3-(trifluoromethyl)phenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C10H5ClF3N and its molecular weight is 231.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 10.6 g (0.06 mol) of diethyl cyanomethylphosphonate and 12.5 g (0.06 mol) of 4-chloro-3-trifluoromethylbenzaldehyde in 65 ml of tetrahydrofuran is added dropwise to a suspension of 6.7 g (0.12 mol) of powdered potassium hydroxide in 185 ml of tetrahydrofuran. During this process, there is a slight evolution of heat. Subsequently, the mixture is stirred at room temperature for 20 minutes and the solid material which separates off is filtered off and washed with tetrahydrofuran. The filtrate is concentrated in vacuo and the remaining residue is dried. 12.1 g (87.0% of theory) of 4-chloro-3-trifluoromethyl-cinnamonitrile are obtained as an E/Z isomeric mixture.